8-(4-chlorophenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-chlorophenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H18ClN5O3/c1-11-10-23-14-15(21(2)18(26)22(16(14)25)8-9-27-3)20-17(23)24(11)13-6-4-12(19)5-7-13/h4-7,10H,8-9H2,1-3H3
• InChI Key: WUYITNRZNLQQLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)Cl)N(C(=O)N(C3=O)CCOC)C
• Molecular Formula: C18H18ClN5O3
• Molecular Weight: 387.8 g/mol
• CAS No.: 896830-94-7

Description

8-(4-chlorophenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C18H18ClN5O3 and its molecular weight is 387.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A series of derivatives including the specified compound have been synthesized to evaluate their potential as ligands for certain receptors. Notably, compounds related to this chemical structure have been found to exhibit anxiolytic-like and antidepressant-like activities in preclinical studies. For instance, certain derivatives have shown comparable activity to Diazepam and Imipramine in animal models, suggesting these compounds' potential in psychiatric disorder treatment research (Zagórska et al., 2009).

Receptor Affinity and Molecular Studies

Further studies have identified specific derivatives with significant affinity for serotoninergic (5-HT1A, 5-HT6, 5-HT7) and dopaminergic (D2) receptors. These findings underscore the compound's potential in developing new therapeutic agents targeting these receptors. The research highlights the importance of substituents at the 7-position of the imidazo[2,1-f]purine-2,4-dione system for receptor affinity and selectivity (Zagórska et al., 2015).

Antiviral and Antimicrobial Applications

The compound and its derivatives have also been studied for their antiviral and antimicrobial properties. Certain modifications of the purine structure have led to compounds with moderate activity against viruses such as type 1 herpes and rhinoviruses at non-toxic dosage levels. This suggests potential applications in the development of new antiviral therapies (Kim et al., 1978).

Chemical Properties and Synthesis

Research has also focused on the chemical synthesis and properties of this compound and its derivatives, providing insights into the synthetic pathways and the influence of various substituents on the compound's reactivity and stability. Such studies are foundational for the further development of related compounds with enhanced pharmacological properties (Iaroshenko et al., 2007).